6-Amino-8-(2,3-dichlorophenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2,3-dichlorophenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-12-0
VCID:
VC0459316
InChI:
InChI=1S/C18H13Cl2N5/c19-14-3-1-2-11(16(14)20)15-13-7-25-5-4-10(13)12(6-21)17(24)18(15,8-22)9-23/h1-4,13,15,25H,5,7,24H2/t13-,15+/m0/s1
SMILES:
C1C=C2C(CN1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C(=CC=C3)Cl)Cl
Molecular Formula:
C18H13Cl2N5
Molecular Weight:
370.2g/mol
6-Amino-8-(2,3-dichlorophenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 494792-12-0
Main Products
VCID: VC0459316
Molecular Formula: C18H13Cl2N5
Molecular Weight: 370.2g/mol
| CAS No. | 494792-12-0 |
|---|---|
| Product Name | 6-Amino-8-(2,3-dichlorophenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C18H13Cl2N5 |
| Molecular Weight | 370.2g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2,3-dichlorophenyl)-2,3,8,8a-tetrahydro-1H-isoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C18H13Cl2N5/c19-14-3-1-2-11(16(14)20)15-13-7-25-5-4-10(13)12(6-21)17(24)18(15,8-22)9-23/h1-4,13,15,25H,5,7,24H2/t13-,15+/m0/s1 |
| Standard InChIKey | IOYRPICKCWBFAJ-DZGCQCFKSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C(=CC=C3)Cl)Cl |
| SMILES | C1C=C2C(CN1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C(=CC=C3)Cl)Cl |
| Canonical SMILES | C1C=C2C(CN1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C(=CC=C3)Cl)Cl |
| PubChem Compound | 1418406 |
| Last Modified | Nov 11 2021 |
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